3-Allyl-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
3-Allyl-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Brand Name:
Vulcanchem
CAS No.:
42062-91-9
VCID:
VC0179620
InChI:
InChI=1S/C13H14N2OS2/c1-2-7-15-12(16)10-8-5-3-4-6-9(8)18-11(10)14-13(15)17/h2H,1,3-7H2,(H,14,17)
SMILES:
C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3
Molecular Formula:
C13H14N2OS2
Molecular Weight:
278.4 g/mol
3-Allyl-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
CAS No.: 42062-91-9
Main Products
VCID: VC0179620
Molecular Formula: C13H14N2OS2
Molecular Weight: 278.4 g/mol
![3-Allyl-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one - 42062-91-9](/images/no_structure.jpg)
| CAS No. | 42062-91-9 |
|---|---|
| Product Name | 3-Allyl-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one |
| Molecular Formula | C13H14N2OS2 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | 3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C13H14N2OS2/c1-2-7-15-12(16)10-8-5-3-4-6-9(8)18-11(10)14-13(15)17/h2H,1,3-7H2,(H,14,17) |
| Standard InChIKey | ZDHGJHRONIXYAM-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3 |
| Canonical SMILES | C=CCN1C(=O)C2=C(NC1=S)SC3=C2CCCC3 |
| Description | 3-prop-2-enyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound. |
| Solubility | 14.7 [ug/mL] |
| PubChem Compound | 812443 |
| Last Modified | Nov 11 2021 |
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